3-Pentanone

• CAS No.: 96-22-0
• Product Name: 3-Pentanone
• Molecular Formula: C5H10O; CH3CH2COCH2CH3; C5H10O
• Molecular Weight: 86.13 g/mol
• IUPAC Name: pentan-3-one
• Standard InChI: InChI=1S/C5H10O/c1-3-5(6)4-2/h3-4H2,1-2H3
• Standard InChIKey: FDPIMTJIUBPUKL-UHFFFAOYSA-N
• SMILES: CCC(=O)CC
• Canonical SMILES: CCC(=O)CC
• Boiling Point: 216 °F at 760 mm Hg (USCG, 1999); 101.9 °C; 101.7 °C; 102 °C; 215°F
• Colorform: Colorless, mobile liquid
• Density: 0.8159 at 66.2 °F (USCG, 1999); 0.8098 g/cu cm at 25 °C; Relative density (water = 1): 0.81 (25 °C); 0.81
• Flash Point: 55 °F (USCG, 1999); 13 °C (open cup); 13 °C o.c.; 55°F (open cup); (oc) 55°F
• Melting Point: -44 °F (USCG, 1999); -39.0 °C; -39 °C; -42 °C; -44°F
• Physical Description: Diethyl ketone appears as a clear colorless liquid with an acetone-like odor. Flash point 55°F. Less dense than water. Vapors heavier than air.; Liquid; liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with an acetone-like odor.
• Description: Diethyl ketone appears as a clear colorless liquid with an acetone-like odor. Flash point 55°F. Less dense than water. Vapors heavier than air.; Pentan-3-one is a pentanone that is pentane carrying an oxo group at position 3. It has been isolated from Triatoma brasiliensis and Triatoma infestans. It has a role as an animal metabolite.
• Solubility: 5 % (NIOSH, 2016); 0.56 M; 45.9 mg/mL at 25 °C; Miscible with ethanol, ether; soluble in carbon tetrachloride; In water, 47,000 mg/L at 20 °C; 38,000 mg/L at 100 °C; In water, 4.589X10+4 mg/L at 25 °C; Solubility in water: moderate; 5%
• Synonyms: DEK; Diethyl Ketone; Dimethylacetone; Ethyl Ketone; Metacetone; Methacetone; NSC 8653; Propione; ZED 2EK
• Vapor Density: 3.0 (Air = 1); Relative vapor density (air = 1): 3.0
• Vapor Pressure: 25.85 mm Hg (USCG, 1999); 37.71 mmHg; 37.7 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 2.0; 35 mmHg; (77°F): 35 mmHg
• PubChem Compound: 7288
• Last Modified: Nov 12 2021